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Compound of Interest

Compound Name: 7-[2-Hydroxy(propyl-d6)]guanine

Cat. No.: B15554778

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 7-[2-Hydroxy(propyl-d6)]guanine, a

critical tool in the study of DNA damage and carcinogenesis. This document outlines its

chemical properties, biological significance, and applications, with a focus on quantitative data

and detailed experimental protocols for its use in research.

Introduction
7-[2-Hydroxy(propyl-d6)]guanine is the deuterium-labeled form of 7-(2-

Hydroxypropyl)guanine (7-HPG), a major DNA adduct formed from the reaction of propylene

oxide with the N7 position of guanine in DNA. Propylene oxide is a significant industrial

chemical and a known carcinogen. The incorporation of six deuterium atoms into the propyl

group of 7-HPG makes 7-[2-Hydroxy(propyl-d6)]guanine an ideal internal standard for

quantitative analysis by mass spectrometry. Its use allows for precise and accurate

measurement of 7-HPG levels in biological samples, which is crucial for molecular dosimetry

studies and for assessing the genotoxic risk associated with propylene oxide exposure.
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A summary of the key chemical and physical properties of 7-[2-Hydroxy(propyl-d6)]guanine
is presented in the table below.

Property Value

Chemical Name 7-[2-Hydroxy(propyl-d6)]guanine

Synonyms
N7-[2-Hydroxy(propyl-d6)]guanine, 2-Amino-1,7-

dihydro-7-[2-hydroxy(propyl-d6)]-6H-purin-6-one

CAS Number 1346599-30-1

Molecular Formula C₈H₅D₆N₅O₂

Molecular Weight 215.24 g/mol

Appearance Off-White to Pale Beige Solid

Storage Conditions 2-8°C Refrigerator

Biological Significance and Applications
The primary significance of 7-[2-Hydroxy(propyl-d6)]guanine lies in its application as a stable

isotope-labeled internal standard for the quantification of 7-(2-Hydroxypropyl)guanine (7-HPG)

DNA adducts.

3.1. Biomarker of Propylene Oxide Exposure

Propylene oxide is a direct-acting alkylating agent that can covalently bind to DNA, forming

adducts. The most abundant of these is 7-HPG. The formation of this adduct is a key event in

the initiation of mutagenesis and carcinogenesis. By using 7-[2-Hydroxy(propyl-d6)]guanine
as an internal standard, researchers can accurately measure the levels of 7-HPG in various

tissues and bodily fluids. These measurements serve as a reliable biomarker for:

Assessing exposure to propylene oxide: Quantifying 7-HPG levels provides a direct measure

of the biologically effective dose of propylene oxide.

Understanding tissue-specific DNA damage: Studies have shown that the levels of 7-HPG

can vary significantly between different tissues.
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Evaluating the risk of carcinogenesis: High levels of DNA adducts are associated with an

increased risk of cancer.

3.2. Quantitative Data on 7-(2-Hydroxypropyl)guanine Adduct Levels

The following table summarizes quantitative data from a study on the levels of 7-HPG in

various tissues of male F344 rats exposed to 500 ppm propylene oxide for 4 weeks.

Tissue
7-HPG Level (pmol/µmol
guanine) - 7h post-
exposure

7-HPG Level (pmol/µmol
guanine) - 3 days post-
exposure

Nasal Respiratory Tissue 606.2 ± 53.0 393.3 ± 57.0

Nasal Olfactory Tissue 297.5 ± 56.5 222.7 ± 29.5

Lung 69.8 ± 3.8 51.5 ± 1.2

Spleen 43.0 ± 3.8 26.7 ± 1.0

Liver 27.5 ± 2.4 18.0 ± 2.6

Testis 14.2 ± 0.7 10.4 ± 0.1

Lymphocytes 39.6 Not Reported

Experimental Protocols
The quantification of 7-HPG using 7-[2-Hydroxy(propyl-d6)]guanine as an internal standard

typically involves DNA extraction, hydrolysis, purification, and analysis by liquid

chromatography-tandem mass spectrometry (LC-MS/MS).

4.1. DNA Extraction and Hydrolysis

DNA Isolation: Isolate genomic DNA from tissues or cells using standard protocols (e.g.,

phenol-chloroform extraction or commercial kits).

DNA Quantification: Determine the concentration and purity of the isolated DNA using UV

spectrophotometry.
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Internal Standard Spiking: Add a known amount of 7-[2-Hydroxy(propyl-d6)]guanine to the

DNA sample.

DNA Hydrolysis: Hydrolyze the DNA to release the purine bases. This can be achieved by:

Neutral Thermal Hydrolysis: Heat the DNA sample at 100°C for 30-60 minutes. This

method specifically cleaves the N-glycosidic bond of N7-alkylated purines.

Acid Hydrolysis: Treat the DNA with a mild acid (e.g., 0.1 M HCl) at 70°C for 30 minutes.

4.2. Sample Purification

Purify the DNA hydrolysate to remove unmodified nucleobases and other interfering

substances. This is commonly done using solid-phase extraction (SPE) with a C18 cartridge.

Conditioning: Condition the SPE cartridge with methanol followed by water.

Loading: Load the DNA hydrolysate onto the cartridge.

Washing: Wash the cartridge with water to remove polar impurities.

Elution: Elute the adducts with methanol or an appropriate solvent mixture.

Drying and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and

reconstitute the residue in a small volume of mobile phase for LC-MS/MS analysis.

4.3. LC-MS/MS Analysis

Analyze the purified sample using a liquid chromatography system coupled to a triple

quadrupole mass spectrometer.

Chromatographic Separation: Use a C18 reversed-phase column to separate 7-HPG from

other components. A typical mobile phase would be a gradient of water and methanol or

acetonitrile containing a small amount of formic acid.

Mass Spectrometric Detection: Operate the mass spectrometer in positive electrospray

ionization (ESI+) mode and monitor the specific precursor-to-product ion transitions for both
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7-HPG and the internal standard, 7-[2-Hydroxy(propyl-d6)]guanine, using Selected

Reaction Monitoring (SRM).

7-HPG transition: m/z 212 → m/z 152

7-[2-Hydroxy(propyl-d6)]guanine transition: m/z 218 → m/z 152

Quantification: Create a calibration curve using known amounts of 7-HPG and a fixed

amount of the internal standard. Determine the concentration of 7-HPG in the unknown

samples by comparing the peak area ratio of the analyte to the internal standard against the

calibration curve.

Synthesis
While a detailed, publicly available synthesis protocol for 7-[2-Hydroxy(propyl-d6)]guanine is

not readily found due to its nature as a commercial standard, a plausible synthetic route can be

inferred from the synthesis of its non-deuterated analog and other N7-alkylated guanines. The

synthesis would likely involve the direct alkylation of guanine or a protected guanine derivative

with a deuterated propylene oxide equivalent.

A potential synthetic approach would be the reaction of guanosine with propylene-d6 oxide in a

suitable solvent. The resulting mixture of N7- and N9-alkylated products would then be

separated chromatographically to isolate the desired 7-[2-Hydroxy(propyl-d6)]guanosine.

Subsequent acid-catalyzed hydrolysis of the glycosidic bond would yield 7-[2-Hydroxy(propyl-
d6)]guanine.

Signaling Pathways and Experimental Workflows
The formation of 7-HPG is a direct consequence of the metabolic activation of propylene and

its subsequent reaction with DNA. The following diagrams illustrate this pathway and a typical

experimental workflow for 7-HPG analysis.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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